Cas no 369-15-3 (Methyl 3-chloro-5-fluoro-4-hydroxybenzoate)

• Product Name: Methyl 3-chloro-5-fluoro-4-hydroxybenzoate
• CAS No: 369-15-3
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• CID: 2142298
• Update Time: 2025-05-20

Methyl 3-chloro-5-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-fluoro-4-hydroxy-benzoic acid methyl ester
• methyl 3-chloro-5-fluoro-4-hydroxybenzoate
• PVTRVDWNHQYAHU-UHFFFAOYSA-N
• Benzoic acid, 3-chloro-5-fluoro-4-hydroxy-, methyl ester
• Methyl 3-chloro-5-fluoro-4-hydroxybenzoate

• Inchi： 1S/C8H6ClFO3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,1H3
• InChI Key： PVTRVDWNHQYAHU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)OC)=C1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 46.5

Additional information on Methyl 3-chloro-5-fluoro-4-hydroxybenzoate

Methyl 3-chloro-5-fluoro-4-hydroxybenzoate (CAS No. 369-15-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-5-fluoro-4-hydroxybenzoate, identified by its CAS number 369-15-3, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory applications. Its unique structural features, including the presence of both chloro and fluoro substituents alongside a hydroxyl group, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The chloro and fluoro groups in the molecule contribute to its high reactivity and compatibility with a wide range of synthetic transformations. These substituents are well-documented for their ability to modulate pharmacokinetic properties, enhance binding affinity to biological targets, and improve metabolic stability. In recent years, the incorporation of fluoro atoms into drug molecules has been extensively studied due to their ability to influence lipophilicity, reduce metabolic clearance, and increase binding selectivity. Similarly, the chloro group is frequently employed in medicinal chemistry due to its versatility in forming hydrogen bonds and participating in nucleophilic substitution reactions.

The hydroxy group in Methyl 3-chloro-5-fluoro-4-hydroxybenzoate further enhances its utility as a pharmaceutical intermediate. Hydroxyl groups are known to play a critical role in drug-receptor interactions, often serving as hydrogen bond donors or acceptors that improve binding affinity. Additionally, the presence of multiple functional groups allows for diverse chemical modifications, enabling the synthesis of structurally diverse analogues for pharmacological screening.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds in developing next-generation therapeutics. For instance, studies have demonstrated that fluorine substitution can significantly alter the pharmacological profile of small molecules, leading to improved efficacy and reduced side effects. Methyl 3-chloro-5-fluoro-4-hydroxybenzoate has been utilized in several research projects aimed at identifying novel inhibitors of enzymes involved in inflammatory pathways. These enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), are key targets for anti-inflammatory drugs.

In addition to its role in anti-inflammatory drug development, Methyl 3-chloro-5-fluoro-4-hydroxybenzoate has been explored in the synthesis of potential neuroprotective agents. Neurological disorders, including Alzheimer's disease and Parkinson's disease, are characterized by oxidative stress and neuroinflammation. Compounds containing fluoro and chloro substituents have shown promise in mitigating these pathological processes by inhibiting key enzymes and modulating signaling pathways associated with neurodegeneration.

The synthetic utility of Methyl 3-chloro-5-fluoro-4-hydroxybenzoate has also been leveraged in the development of antiviral agents. The structural motif present in this compound has been found to exhibit inhibitory activity against viral proteases and polymerases. Researchers have utilized it as a scaffold for designing molecules that can disrupt viral replication cycles, offering a promising approach to combat emerging infectious diseases.

From a chemical perspective, Methyl 3-chloro-5-fluoro-4-hydroxybenzoate is an excellent example of how functional group diversity can be harnessed to create highly versatile intermediates. Its reactivity allows for the introduction of additional substituents through various organic transformations, such as nucleophilic aromatic substitution (SNAr), Suzuki-Miyaura cross-coupling reactions, and Friedel-Crafts alkylation. These reactions enable the synthesis of complex heterocyclic compounds that are difficult to access through other means.

The growing interest in green chemistry has also influenced the use of Methyl 3-chloro-5-fluoro-4-hydroxybenzoate as a sustainable building block. Modern synthetic methodologies emphasize efficiency, selectivity, and minimal waste generation. The compound's compatibility with catalytic systems has made it suitable for transition-metal-catalyzed reactions that offer milder reaction conditions and improved yields compared to traditional approaches.

In conclusion, Methyl 3-chloro-5-fluoro-4-hydroxybenzoate (CAS No. 369-15-3) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting neurological disorders, inflammation, and viral infections. As research continues to uncover new therapeutic applications for fluorinated aromatic compounds, Methyl 3-chloro-5-fluoro-4-hydroxybenzoate is expected to remain a cornerstone in medicinal chemistry innovation.